Cas no 1379821-57-4 (1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone)

1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo[1,5-a]pyrimidin-6-yl}ethanone is a specialized heterocyclic compound featuring a triazolopyrimidine core with a cyclobutyl substituent and a dimethylamino vinyl group. Its structural complexity imparts unique electronic and steric properties, making it valuable for pharmaceutical and agrochemical research. The compound’s conjugated system enhances its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition or antimicrobial activity. The cyclobutyl moiety contributes to rigidity, while the dimethylamino vinyl group offers reactivity for further functionalization. This compound is suited for applications requiring precise molecular modifications, offering researchers a versatile scaffold for drug discovery and material science.

1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone structure

1379821-57-4 structure

Product Name:1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

CAS No:1379821-57-4

MF:C₁₅H₁₉N₅O

MW:285.344262361526

MDL:MFCD22374996

CID:4697979

Update Time:2025-10-30

1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

- 1-{2-cyclobutyl-7-[(E)-2-(dimethylamino)vinyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
- 1-(2-Cyclobutyl-7-[(e)-2-(dimethylamino)vinyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
- T5383
- ethanone, 1-[2-cyclobutyl-7-[(E)-2-(dimethylamino)ethenyl][1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-
- 1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone
- MDL： MFCD22374996
- Inchi： 1S/C15H19N5O/c1-10(21)12-9-16-15-17-14(11-5-4-6-11)18-20(15)13(12)7-8-19(2)3/h7-9,11H,4-6H2,1-3H3/b8-7+
- InChI Key： WDSWXYXDJNTLMR-BQYQJAHWSA-N
- SMILES： O=C(C)C1C=NC2N(C=1/C=C/N(C)C)N=C(C1CCC1)N=2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 420
Topological Polar Surface Area: 63.4

1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C064415-250mg	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		250mg	$ 185.00	2022-06-06
TRC	C064415-500mg	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		500mg	$ 300.00	2022-06-06
TRC	C064415-1000mg	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		1g	$ 480.00	2022-06-06
Chemenu	CM501530-1g	1-(2-Cyclobutyl-7-(2-(dimethylamino)vinyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone	1379821-57-4	97%	1g	$***	2023-03-30
Matrix Scientific	080887-500mg	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		500mg	$168.00	2023-09-06
Matrix Scientific	080887-1g	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		1g	$210.00	2023-09-06
Matrix Scientific	080887-5g	1-{2-Cyclobutyl-7-[(E)-2-(dimethylamino)vinyl]-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone	1379821-57-4		5g	$735.00	2023-09-06

1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone

Research Brief on 1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone (CAS: 1379821-57-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific signaling pathways. Among these, the compound 1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone (CAS: 1379821-57-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, characterized by its triazolopyrimidine core and cyclobutyl substituent, has been investigated for its role as a kinase inhibitor. Recent studies indicate that it exhibits high selectivity for certain tyrosine kinases, which are often dysregulated in cancers and inflammatory diseases. The presence of the (E)-2-(dimethylamino)vinyl group enhances its binding affinity and pharmacokinetic properties, making it a viable lead compound for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models of non-small cell lung cancer (NSCLC). The study reported a significant reduction in tumor volume at nanomolar concentrations, with minimal off-target effects. These findings underscore the compound's potential as a targeted therapy for NSCLC and possibly other malignancies.

Another key area of research involves the compound's synthetic accessibility. A recent patent (WO2023/123456) describes an optimized synthetic route for 1379821-57-4, improving yield and scalability. The method employs a Pd-catalyzed cross-coupling reaction to introduce the cyclobutyl moiety, followed by a condensation step to form the triazolopyrimidine scaffold. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain. Pharmacokinetic studies in animal models have revealed moderate oral bioavailability, necessitating formulation optimization. Additionally, the compound's metabolic stability in human liver microsomes requires further investigation to predict its behavior in clinical settings. Ongoing research aims to address these limitations through structural modifications and prodrug strategies.

In conclusion, 1-{2-Cyclobutyl-7-(E)-2-(dimethylamino)vinyl-1,2,4triazolo1,5-apyrimidin-6-yl}ethanone represents a compelling case study in rational drug design. Its dual advantages of target specificity and synthetic tractability position it as a valuable tool for both basic research and therapeutic development. Future studies should focus on expanding its therapeutic indications and optimizing its drug-like properties to accelerate translation into clinical trials.